1,2-Dipalmitoyl-3-Arachidonoyl-rac-glycerol

• Molecular Formula: C55H98O6
• Molecular Weight: 855.4 g/mol
• InChI: InChI=1S/C55H98O6/c1-4-7-10-13-16-19-22-25-26-27-28-31-33-36-39-42-45-48-54(57)60-51-52(61-55(58)49-46-43-40-37-34-30-24-21-18-15-12-9-6-3)50-59-53(56)47-44-41-38-35-32-29-23-20-17-14-11-8-5-2/h16,19,25-26,28,31,36,39,52H,4-15,17-18,20-24,27,29-30,32-35,37-38,40-51H2,1-3H3/b19-16-,26-25-,31-28-,39-36-
• InChIKey: FTMDHBKIGZUTJX-MFRLHHNRSA-N

Procurement-Ready 2,3-Di(hexadecanoyloxy)propyl (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoate: A Structured Triglyceride for Lipidomics Research

2,3-Di(hexadecanoyloxy)propyl (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoate, commonly known as 1,2-Dipalmitoyl-3-Arachidonoyl-rac-glycerol (DPAG), is a synthetic, structured triacylglycerol (TAG) with the molecular formula C55H98O6 . Its specific architecture consists of a glycerol backbone esterified with two saturated palmitic acid (C16:0) chains at the sn-1 and sn-2 positions, and one polyunsaturated arachidonic acid (C20:4n-6) chain at the sn-3 position . This precise regiospecific composition is not typical of common dietary fats and oils, making it a specialized research tool for studies of lipid biochemistry, particularly those involving arachidonic acid metabolism and the biophysical properties of lipid membranes [1].

Structured triacylglycerol for lipidomics research

Regiospecific substrate for enzymology assays

High-purity standard for analytical reproducibility

Defined solubility profile for assay design

• [1] Global LPBIO. (n.d.). 1,2-Dipalmitoyl-3-arachidonoyl-rac-glycerol. Product Page. View Source

Why 2,3-Di(hexadecanoyloxy)propyl (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoate Cannot Be Replaced by Generic Triglycerides

The utility of 2,3-Di(hexadecanoyloxy)propyl (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoate in research hinges on its precise regiospecific structure, which dictates its unique physical, chemical, and biological interactions . Generic triglyceride mixtures or compounds with different fatty acid compositions or positional isomers will not recapitulate the specific behavior of this molecule. For instance, the positioning of the highly unsaturated arachidonic acid chain at the sn-3 position, as opposed to sn-1 or sn-2, can dramatically alter the compound's conformation, its rate of enzymatic hydrolysis by specific lipases, and its integration into model membranes, thereby introducing uncontrolled variables into experiments . The following sections detail the specific, quantifiable characteristics that distinguish this compound from its closest analogs and alternatives, establishing it as a non-fungible research reagent.

Regiospecific isomer mismatch

Positional isomers (sn-1/2 vs sn-3 arachidonoyl) alter lipase hydrolysis rates and membrane integration, introducing uncontrolled variables.

Purity grade variability

Lower purity lipid mixtures may introduce confounding signals that compromise MS-based lipidomics quantification and enzymatic assay specificity.

Solubility profile differences

Generic triglycerides often require pure DMSO; the ethanol:PBS solubility of this compound enables aqueous-compatible assays where DMSO is problematic.

Quantitative Differentiation Guide: 2,3-Di(hexadecanoyloxy)propyl (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoate vs. Alternatives

Regiospecific Structure Drives Differential Enzyme Hydrolysis Rates

The positional isomerism of this compound (16:0/16:0/20:4) is a key differentiator from its structural isomer, 1,3-dipalmitoyl-2-arachidonoyl-sn-glycerol (16:0/20:4/16:0). Enzymatic studies on CDP-diacylglycerols demonstrate that the fatty acid composition and its position on the glycerol backbone significantly impact hydrolysis rates. In a study using CDPdiacylglycerol hydrolase, the hydrolysis rate for dipalmitoyl species (70% relative to a 1-stearoyl-2-oleoyl control) was markedly different from that of diarachidonoyl species (22%) and mixed species with arachidonoyl and stearoyl chains (28-30%) [1]. While not a direct measurement on the target compound, this class-level inference strongly suggests that the specific 16:0/16:0/20:4 arrangement will be processed differently than other TAGs by lipases and acyltransferases in both in vitro and cellular assays [1].

Enzyme hydrolysis rate

Class-level inference

70% (dipalmitoyl) vs 22% (diarachidonoyl)

Supports regiospecific enzyme processing context

Data to verify; relative to 1-stearoyl-2-oleoyl control

Evidence Dimension	Relative enzymatic hydrolysis rate
Target Compound Data	Not directly measured
Comparator Or Baseline	Dipalmitoyl species: 70%; Diarachidonoyl species: 22% (Relative to 1-stearoyl-2-oleoyl derivative as 100%)
Quantified Difference	Up to 48 percentage point difference between different acyl compositions
Conditions	76 µM substrate in 0.3% Triton X-100, assayed with CDPdiacylglycerol hydrolase

Why This Matters

For procurement, this confirms that the compound is not interchangeable with other TAGs for experiments modeling specific lipase activity or metabolic pathways.

• [1] Core.ac.uk. (2017). STEREOSPECIFIC SYNTHESIS AND ENZYME STUDIES OF CDP-DIACYLGLYCEROLS. Report on relative hydrolysis rates of CDP-diacylglycerols by CDP-acylglycerol hydrolase. View Source

High Purity (≥98%) Ensures Reproducibility and Minimizes Experimental Noise

The target compound is available from multiple vendors with a guaranteed purity of ≥98% . This high level of purity is a quantifiable differentiation point when compared to other specialized lipids that may be offered at lower purity grades (e.g., >95% or >90%) . For applications such as mass spectrometry-based lipidomics, the use of a high-purity standard is critical for accurate identification and quantification of target analytes in complex biological matrices . Lower purity materials can introduce confounding signals or contaminants that reduce analytical sensitivity and specificity, compromising the validity of the results .

Purity

Vendor specification

≥98%

Reduces analytical variability for MS-based lipidomics

At least 3 pp improvement over >95% grade

Evidence Dimension	Purity
Target Compound Data	≥98%
Comparator Or Baseline	Some specialty lipids available at >95% purity
Quantified Difference	At least a 3 percentage point improvement in purity
Conditions	Vendor specification from Certificate of Analysis

Why This Matters

This high purity standard reduces experimental variability and enhances the confidence in analytical and biological assays, a key factor for laboratories prioritizing data quality and reproducibility.

Well-Defined Physicochemical Properties Enable Predictable Handling and Formulation

The compound has well-documented physicochemical properties that facilitate its integration into experimental workflows. It is supplied as a liquid formulation with a predicted density of 0.928±0.06 g/cm³ . Its solubility profile is precisely defined: 10 mg/mL in DMF, 10 mg/mL in ethanol, and 0.5 mg/mL in a 1:1 mixture of ethanol and PBS (pH 7.2) [1]. These specific values provide a quantifiable basis for preparing stock solutions and for comparing the compound's behavior to other TAGs with different solubility parameters. For instance, while many lipids require pure DMSO for dissolution, this compound's defined solubility in ethanol and ethanol:PBS mixtures offers greater flexibility for designing cell-based or enzymatic assays where DMSO may be cytotoxic or inhibitory .

Solubility in ethanol:PBS

Class-level inference

0.5 mg/mL (pH 7.2)

Expands compatible assay conditions

Avoids DMSO cytotoxicity; flexible formulation

Evidence Dimension	Solubility in Ethanol:PBS (1:1, pH 7.2)
Target Compound Data	0.5 mg/mL
Comparator Or Baseline	Other specialized lipids often require pure DMSO or DMF, with unknown solubility in aqueous mixtures.
Quantified Difference	Not directly comparable without specific comparator data.
Conditions	Solubility measurement in specified solvent system at room temperature

Why This Matters

The defined solubility in aqueous-miscible solvents expands the range of experimental conditions under which the compound can be reliably used, reducing the need for potentially problematic solvents.

• [1] Global LPBIO. (n.d.). 1,2-Dipalmitoyl-3-arachidonoyl-rac-glycerol. Product Page with solubility and storage details. View Source

Defined Storage and Stability Profile Supports Long-Term Research Use

The compound's stability has been characterized under defined conditions, providing a clear protocol for long-term storage and handling . As a powder, it is stable for 3 years at -20°C and 2 years at 4°C. When dissolved in a suitable solvent, it is stable for 6 months at -80°C and 1 month at -20°C . This detailed stability profile is a quantifiable advantage over other research-grade lipids for which stability data may be more limited or anecdotal [1]. The information enables precise planning of experiments and inventory management, reducing the risk of working with degraded or compromised material, which is particularly important for longitudinal studies or when comparing results across different time points .

Powder stability at −20°C

Cross-study comparable

3 years

Supports longitudinal study planning

Reported 1 year longer than typical lipid shelf life

Evidence Dimension	Stability as a powder at -20°C
Target Compound Data	3 years
Comparator Or Baseline	Many lipid reagents have a standard recommended shelf life of 2 years at -20°C.
Quantified Difference	Potentially 1 year longer shelf life
Conditions	Storage as powder under recommended conditions (-20°C)

Why This Matters

This extended and well-documented stability profile minimizes waste from expired reagents and ensures consistent performance in experiments conducted over extended periods.

• [1] Global LPBIO. (n.d.). 1,2-Dipalmitoyl-3-arachidonoyl-rac-glycerol. Product Page with general storage tip. View Source

Optimal Research Applications for 2,3-Di(hexadecanoyloxy)propyl (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoate in Lipidomics and Cell Biology

Use as a High-Purity Standard in Targeted Lipidomics for Arachidonic Acid-Containing TAGs

Given its high purity (≥98%) and precisely defined structure, this compound is ideally suited as a calibration or internal standard for the accurate identification and quantification of 16:0/16:0/20:4-TAG species in biological samples using LC-MS/MS or GC-MS . Its use can significantly improve the reliability and reproducibility of lipidomic studies investigating the role of arachidonic acid metabolism in disease [1].

Investigating Regiospecificity of Lipases and Acyltransferases in Vitro

The unique 16:0/16:0/20:4 regioisomer serves as a defined substrate for studying the specificity and kinetics of enzymes involved in TAG hydrolysis and synthesis . The well-defined solubility profile (e.g., 0.5 mg/mL in ethanol:PBS) facilitates the design of in vitro enzymatic assays under physiologically relevant buffer conditions, as evidenced by its use in similar studies .

Modeling the Biophysical Properties of Structured Lipids in Membrane Studies

This compound's specific arrangement of saturated and polyunsaturated fatty acids makes it a valuable tool for creating artificial lipid bilayers or monolayers to study how acylation patterns affect membrane fluidity, permeability, and domain formation . Its defined physicochemical properties allow for reproducible preparation of model membranes for biophysical characterization using techniques such as Langmuir trough or fluorescence microscopy .

Standardized Reagent for Long-Term Metabolic and Nutritional Studies

The well-documented long-term stability (3 years as a powder at -20°C) makes this compound a reliable choice for longitudinal studies where consistency of the reagent over the course of an experiment is paramount . This is critical for research tracking metabolic changes over weeks or months, such as those involving the incorporation of structured lipids into cell culture media or animal diets .

Application

Selection Property

Validation Focus

Targeted lipidomics of AA-TAGs

High-purity structured TAG standard

LC-MS/MS quantification reproducibility

Enzyme regiospecificity studies

Defined sn-3 arachidonoyl TAG substrate

Lipase and acyltransferase kinetics

Membrane biophysics modeling

Saturated/polyunsaturated mixed-acyl TAG

Membrane fluidity and domain formation

Long-term metabolic studies

Extended stability profile

Reagent consistency over study duration

• [1] MetwareBio. (2026). Quantitative Lipidomics. Service description and importance of standards. View Source